Tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate

• IUPAC Name: tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate
• InChI: InChI=1S/C16H19ClFNO4/c1-15(2,3)23-14(21)16(6-7-22-9-16)19-13(20)11-8-10(18)4-5-12(11)17/h4-5,8H,6-7,9H2,1-3H3,(H,19,20)
• InChI Key: CVBQPHVBCZJHHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CCOC1)NC(=O)C2=C(C=CC(=C2)F)Cl
• Molecular Formula: C16H19ClFNO4
• Molecular Weight: 343.78 g/mol

Description

Tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate is a synthetic organic compound that belongs to the class of oxolane carboxylates This compound is characterized by the presence of a tert-butyl ester group, a chloro-fluorobenzoyl moiety, and an oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate typically involves the following steps:

Formation of the oxolane ring: This can be achieved through the cyclization of appropriate dihydrofuran precursors under acidic or basic conditions.

Introduction of the tert-butyl ester group: This step often involves the esterification of the oxolane carboxylic acid with tert-butyl alcohol in the presence of a strong acid catalyst such as sulfuric acid.

Attachment of the chloro-fluorobenzoyl moiety: This can be done through an acylation reaction using 2-chloro-5-fluorobenzoyl chloride and an appropriate amine to form the amide linkage.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the selection of cost-effective reagents and catalysts.

Types of Reactions:

Oxidation: The oxolane ring can undergo oxidation reactions to form various oxidized derivatives.

Reduction: The chloro-fluorobenzoyl moiety can be reduced under specific conditions to yield dehalogenated products.

Substitution: The chloro and fluoro groups on the benzoyl ring can participate in nucleophilic substitution reactions, leading to the formation of a variety of substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be employed under basic conditions to achieve substitution.

Major Products:

Oxidation: Oxidized oxolane derivatives.

Reduction: Dehalogenated benzoyl derivatives.

Substitution: Substituted benzoyl derivatives with various functional groups.

Scientific Research Applications

Tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and protein-ligand binding.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate involves its interaction with molecular targets such as enzymes or receptors. The chloro-fluorobenzoyl moiety can engage in hydrogen bonding and hydrophobic interactions, while the oxolane ring may contribute to the compound’s overall stability and binding affinity. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

• Tert-butyl 3-[(2-chloro-4-fluorobenzoyl)amino]oxolane-3-carboxylate
• Tert-butyl 3-[(2-chloro-5-bromobenzoyl)amino]oxolane-3-carboxylate
• Tert-butyl 3-[(2-chloro-5-methylbenzoyl)amino]oxolane-3-carboxylate

Comparison:

• Structural Differences: The position and type of substituents on the benzoyl ring can vary, leading to differences in chemical reactivity and biological activity.
• Uniqueness: Tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate is unique due to the presence of both chloro and fluoro substituents, which can enhance its binding affinity and specificity for certain molecular targets.
• Applications: While similar compounds may share some applications, the specific combination of substituents in tert-butyl 3-[(2-chloro-5-fluorobenzoyl)amino]oxolane-3-carboxylate can provide distinct advantages in terms of potency and selectivity in various research and industrial contexts.